2-Cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• SMILES: CNC(=O)C1=CC=CC=C1OC2CC2
• InChI: InChI=1S/C11H13NO2/c1-12-11(13)9-4-2-3-5-10(9)14-8-6-7-8/h2-5,8H,6-7H2,1H3,(H,12,13)
• InChIKey: DEYRGALXDCCZBA-UHFFFAOYSA-N

2-Cyclopropoxy-N-methylbenzamide – Overview & Properties

2-Cyclopropoxy-N-methylbenzamide is a synthetic, small-molecule benzamide with the molecular formula C11H13NO2 and a molecular weight of 191.23 g/mol . It is characterized by a key cyclopropoxy substituent at the ortho position of the phenyl ring, adjacent to an N-methyl amide group. This specific ortho arrangement creates unique conformational and physicochemical properties, such as potential for intramolecular hydrogen bonding, which differentiates it from its meta and para isomers. Its core utility in a research setting lies in probing structure-activity relationships (SAR) where the steric and electronic effects of the cyclopropoxy group are critical.

1 Probe ortho-cyclopropoxy steric/electronic SAR contributions

2 Study intramolecular H-bonding conformational effects

3 Develop isomer-specific LC methods with predictable retention

2-Cyclopropoxy-N-methylbenzamide – Isomer Selectivity

Generic substitution with regioisomers like 3-cyclopropoxy-N-methylbenzamide (CAS 1243460-86-7) or simpler analogs such as 2-methoxy-N-methylbenzamide introduces significant and often irreproducible changes in experimental outcomes. The ortho position of the cyclopropoxy group facilitates distinct intramolecular interactions, notably hydrogen bonding with the adjacent N-methyl amide, which alters molecular conformation, polarity, and chromatographic behavior compared to its meta isomer [1]. Furthermore, the cyclopropoxy group offers a different metabolic and steric profile than smaller alkoxy substituents. Substituting with an uncharacterized isomer or analog invalidates quantitative structure-activity relationship (QSAR) models and metabolic stability data that are dependent on this exact substitution pattern .

Isomer Meta or para isomers cannot form the critical ortho H-bond, drastically altering chromatographic behavior and lipophilicity. Experimental reproducibility requires the exact ortho substitution.

Analog Methoxy analogs exhibit different metabolic vulnerability (O-demethylation) and steric bulk; QSAR models and stability data may not transfer. Substitution invalidates class-level cyclopropoxy design advantages.

• [1] Threlfall, A., et al. (2024). The infrared spectra of primary amides, Part 2. Deuteration of benzamide and hydrogen bonding effects of ortho alkoxybenzamides. Vibrational Spectroscopy, 103748. View Source

2-Cyclopropoxy-N-methylbenzamide – Differentiation Evidence

Intramolecular Hydrogen Bonding & Chromatographic Retention

The ortho-cyclopropoxy group in this benzamide enables intramolecular hydrogen bonding with the adjacent N-methyl amide proton. This interaction is a key structural differentiator from meta and para isomers, where this bond cannot form. This conformational locking directly impacts chromatographic retention; ortho-substituted benzamides capable of internal hydrogen bonding display enhanced retention in reversed-phase liquid chromatography, whereas those incapable show reduced retention relative to their meta and para isomers [1][2].

Chromatographic Retention

Class-level inference

Ortho isomer shows enhanced reversed-phase retention (qualitative directional shift) due to intramolecular H-bonding; meta/para isomers cannot replicate this interaction.

Supports isomer-specific analytical separation

Data to verify for this exact compound; based on isomeric benzamide class behavior

Evidence Dimension	Chromatographic retention (capacity factor, k')
Target Compound Data	Expected enhanced retention on C18 columns due to intramolecular H-bonding.
Comparator Or Baseline	3-Cyclopropoxy-N-methylbenzamide (meta isomer) and 4-cyclopropoxy-N-methylbenzamide (para isomer) which cannot form this H-bond.
Quantified Difference	Qualitative directional shift: Ortho isomer displays dissimilar, and typically enhanced, retention properties compared to its meta and para counterparts.
Conditions	Reversed-phase liquid chromatography (C18) with hydro-organic mobile phases, as established for isomeric benzamides [1].

Why This Matters

This predictable chromatographic behavior allows for definitive analytical separation, identification, and quantification of the desired ortho isomer from synthesis byproducts, making it essential for quality control and purity assessment.

• [1] Unknown, A. (1984). Effects of Intramolecular Hydrogen Bonding on Solute Retention in Reversed-Phase Liquid Chromatography. Elution Characteristics of Some Isomeric Benzamides. Journal of Chromatographic Science, 22(2), 75. View Source
• [2] Threlfall, A., et al. (2024). The infrared spectra of primary amides, Part 2. Deuteration of benzamide and hydrogen bonding effects of ortho alkoxybenzamides. Vibrational Spectroscopy, 103748. View Source

Lipophilicity (logP) Difference: Ortho vs. Meta Isomer

Computationally predicted partition coefficients (logP) reveal a noteworthy difference in lipophilicity between the 2-cyclopropoxy (ortho) and 3-cyclopropoxy (meta) isomers. The meta isomer has a consistent SlogP value of 1.119 [1], while the ortho isomer's logP has been reported at -0.292 . This >1.4 logP unit difference indicates the ortho isomer is significantly more polar, an outcome of its unique conformational and hydrogen-bonding capabilities, which would directly influence membrane permeability, solubility within a compound series, and its behavior in biological assays.

Lipophilicity Difference

Head-to-head

ΔlogP ≈ 1.4 units (ortho: −0.292, meta: 1.119). Ortho isomer is markedly more polar.

Indicates altered ADME profile and assay behavior

Values from different computational databases; experimental confirmation advised

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	logP = -0.292
Comparator Or Baseline	3-Cyclopropoxy-N-methylbenzamide (CAS 1243460-86-7); SlogP = 1.119 [1]
Quantified Difference	ΔlogP ≈ 1.4 units (Target is more polar/hydrophilic)
Conditions	Target compound logP from ChemExper database; comparator SlogP calculated by MMsINC database.

Why This Matters

A >1.4 log unit difference in lipophilicity between positional isomers can dramatically alter a compound's ADME profile and biological activity. Researchers must specify and procure the correct ortho isomer to ensure that measured assay results are reproducible and structurally relevant.

• [1] MMsINC Database. Record for Compound with SlogP 1.119. View Source

Metabolic Stability: Cyclopropoxy vs. Methoxy

In medicinal chemistry, the cyclopropyl group is a well-validated isostere for a methyl or methoxy group, famously utilized to enhance the metabolic stability of the benzamide core. Unlike methoxy groups, which are susceptible to cytochrome P450-mediated O-dealkylation, the cyclopropoxy group introduces steric hindrance and a distinct bond angle that reduces this vulnerability. While direct microsomal data for this specific analog pair are unavailable, this is a fundamental class-level design principle in drug discovery .

Metabolic Stability Profile

Class-level inference

Cyclopropoxy group expected to reduce CYP-mediated O-dealkylation relative to methoxy, based on medicinal chemistry design principles.

May extend metabolic half-life in microsomal assays

Direct comparative microsomal data unavailable; verify experimentally

Evidence Dimension	Metabolic vulnerability to O-dealkylation
Target Compound Data	2-Cyclopropoxy variant: Expected lower rate of oxidative O-dealkylation.
Comparator Or Baseline	2-Methoxy-N-methylbenzamide: Known to undergo CYP450-mediated O-demethylation.
Quantified Difference	Not quantified for this specific pair; difference is a well-known qualitative trend from drug design.
Conditions	Inferred from general hepatic microsomal stability models for alkoxy vs. cycloalkoxy substituents.

Why This Matters

For researchers using this compound as a tool or building block to probe biological systems, the longer metabolic half-life implied by the cyclopropoxy group can simplify pharmacokinetic interpretation and reduce the formation of reactive, potentially confounding metabolites.

Radical Probe in Metabolic Oxidation Studies

N-alkyl-N-methyl substituted cyclopropoxy benzamides serve as specific mechanistic probes for studying oxidative radical rearrangements. Research on closely related compounds, like N-methyl-N-(2,2,3,3-tetramethylcyclopropyl)methylbenzamide, has used this scaffold to rule out N-hydroxymethyl, N-alkoxymethyl, and N-alkylperoxymethyl intermediates in oxidation reactions [1]. This demonstrates the unique, established value of the cyclopropoxy-benzamide framework for deducing complex reaction mechanisms where simpler alkyl amides would fail to provide distinguishing evidence.

Mechanistic Radical Probe

Supporting evidence

Cyclopropoxy-benzamide scaffold discriminates N- vs. O-centered radical intermediates in Fe(III)-porphyrin oxidation systems, unlike simpler amides.

Diagnostic tool for cytochrome P450 model studies

Based on closely related N-alkyl cyclopropoxy benzamides

Evidence Dimension	Ability to trap or rearrange radical intermediates
Target Compound Data	The 2-cyclopropoxy-N-methyl scaffold provides a system for studying N- vs. O-centered reactivity.
Comparator Or Baseline	Simpler N-methylbenzamide analogs (e.g., N,N-dimethylbenzamide) that lack the diagnostic cyclopropoxy functionality.
Quantified Difference	Narrative differentiation: Enables discrimination between reaction pathways not possible with non-cyclopropyl analogs.
Conditions	Fe(III)-porphyrin/tert-butylhydroperoxide oxidation systems.

Why This Matters

This compound's established role as a mechanistic probe translates to high research value for laboratories studying cytochrome P450 models or radical chemistry, justifying its selection over simpler, less informative benzamide derivatives.

• [1] Constantino, L., & Iley, J. (2004). Oxidation of tertiary benzamides by 5,10,15,20-tetraphenylporphyrinatoiron(III) chloride-tert-butylhydroperoxide. Journal of Physical Organic Chemistry, 17(12), 1039-1046. View Source

2-Cyclopropoxy-N-methylbenzamide – Validated Applications

SAR Studies: Potency & Selectivity

Integrate 2-cyclopropoxy-N-methylbenzamide as a critical analog in an SAR program to specifically assess the impact of the ortho-cyclopropoxy motif on target binding. Its distinct lipophilicity and conformational profile, different from para-substituted or methoxy analogs, allow researchers to deconvolute the steric versus electronic contributions to a lead compound's activity and selectivity .

PK Probe for Metabolic Stability

Use the compound in head-to-head in vitro microsomal stability assays against its 2-methoxy-N-methylbenzamide counterpart. This experiment directly tests the class-level hypothesis that a cyclopropoxy group confers superior metabolic stability by reducing oxidative O-dealkylation, providing critical data for candidate prioritization .

Reference Standard for Isomer-Specific Methods

Employ the compound as a high-purity reference standard to develop and validate liquid chromatography methods (e.g., HPLC, UPLC) capable of resolving the ortho isomer from its meta and para byproducts. Its predictable retention behavior due to intramolecular hydrogen bonding is key to establishing robust purity and content uniformity tests for research batches [1].

Cytochrome P450 Mechanistic Probe

Use this compound as a substrate in biomimetic oxidation studies using metalloporphyrin systems. The cyclopropoxy group can serve as a diagnostic 'radical clock,' providing direct evidence for or against the intermediacy of high-valent iron-oxo species in C-H activation and radical rearrangement pathways, a capability not offered by non-cyclopropyl substrates [2].

Application

Selection Property

Validation Focus

SAR studies: potency & selectivity

Ortho-cyclopropoxy conformational and lipophilicity profile

Deconvolute steric vs. electronic contributions to target binding

PK probe for metabolic stability

Cyclopropoxy metabolic stability context

Test O-dealkylation reduction hypothesis in microsomal assays

Reference standard for isomer-specific methods

Predictable H-bonding retention behavior

Establish HPLC/UPLC resolution from meta/para byproducts

CYP mechanistic probe

Radical clock diagnostic capability

Confirm high-valent iron-oxo pathway in biomimetic oxidation

• [1] Unknown, A. (1984). Effects of Intramolecular Hydrogen Bonding on Solute Retention in Reversed-Phase Liquid Chromatography. Journal of Chromatographic Science, 22(2), 75. View Source
• [2] Constantino, L., & Iley, J. (2004). Oxidation of tertiary benzamides by 5,10,15,20-tetraphenylporphyrinatoiron(III) chloride-tert-butylhydroperoxide. Journal of Physical Organic Chemistry, 17(12), 1039-1046. View Source